N',N',2-triphenylacetohydrazide

• IUPAC Name: N',N',2-triphenylacetohydrazide
• InChI: InChI=1S/C20H18N2O/c23-20(16-17-10-4-1-5-11-17)21-22(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2,(H,21,23)
• InChI Key: OEERMTHTMWVPEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NN(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H18N2O
• Molecular Weight: 302.4 g/mol

Description

N',N',2-triphenylacetohydrazide (TPAH) is a chemical compound that has been extensively used in scientific research applications. It is a hydrazide derivative of triphenylacetic acid, which is a non-steroidal anti-inflammatory drug (NSAID). TPAH has been found to possess a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Scientific Research Applications

Fluorescent Probes for DNA

N',N',2-triphenylacetohydrazide derivatives have been utilized to design and synthesize two-photon fluorescent triphenylamines. These compounds, specifically TP-2Bzim, exhibit significant enhancements in DNA affinity and fluorescence quantum yield, making them exceptional probes for imaging nuclear DNA and visualizing AT-rich chromatin regions in fixed cells. Their design allows for a tight fit within the minor groove of AT-rich DNA, leading to significant optical and biological properties, including high photostability and live-cell permeance without the need for RNase treatment (Dumat et al., 2013).

Anticancer Agents

Derivatives of this compound have shown potential as anticancer agents. For instance, heterocyclic carbohydrazides derived from this compound have demonstrated activity against leukemia cell lines, indicating their promise in anticancer drug development (Mansour, Eid, & Khalil, 2003).

Radical Cation Generation and Dimerization

This compound derivatives have been instrumental in studies involving the generation of triarylamine radical cations through reactions with Cu2+ in acetonitrile. These radical cations undergo dimerization and deprotonation to yield tetraphenylbenzidines, showcasing the synthetic utility of these reactions for producing high-yield compounds. This process has been confirmed through ESR and absorption spectroscopy, contributing to the understanding of radical cation behavior in organic chemistry (Sreenath et al., 2008).

Multifunctional Optical Properties

A star-shaped triphenylamine-benzene-1,3,5-tricarbohydrazide molecule, demonstrating a twisted molecular conformation, has been found to exhibit multifunctional optical properties. This includes rare polymorphic properties leading to different fluorescence colors upon mechanofluorochromic activities due to a crystalline-to-amorphous transition. Such molecules open new avenues for the development of advanced optical materials (Feng et al., 2020).